Cas no 59117-27-0 (3-propylhex-2-enoic acid)

3-Propylhex-2-enoic acid is an unsaturated carboxylic acid featuring a six-carbon backbone with a propyl substituent at the third position and a double bond between carbons 2 and 3. This structure imparts reactivity useful in organic synthesis, particularly in the formation of esters, amides, and other derivatives. The presence of both the carboxylic acid group and the alkene functionality allows for diverse chemical modifications, making it a versatile intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its defined molecular architecture ensures consistent performance in reactions such as Michael additions or catalytic hydrogenations. The compound is typically handled under inert conditions to preserve its unsaturated moiety.

3-propylhex-2-enoic acid structure

Product Name:3-propylhex-2-enoic acid

CAS No:59117-27-0

MF:C₉H₁₆O₂

MW:156.222143173218

CID:1616403

PubChem ID:3042130

Update Time:2025-06-08

3-propylhex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-propylhex-2-enoic acid
- 3-propyl-2-Hexenoic acid
- Inchi： 1S/C9H16O2/c1-3-5-8(6-4-2)7-9(10)11/h7H,3-6H2,1-2H3,(H,10,11)
- InChI Key： LMCKTTNJLDJGTQ-UHFFFAOYSA-N
- SMILES： OC(/C=C(\CCC)/CCC)=O

Computed Properties

Exact Mass: 156.11508
Monoisotopic Mass: 156.11503
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3

Experimental Properties

Density: 0.945
Boiling Point: 260.4°C at 760 mmHg
Flash Point: 167.2°C
Refractive Index: 1.459
PSA: 37.3

3-propylhex-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B524725-10mg	3-propylhex-2-enoic acid	59117-27-0		10mg	$ 50.00	2022-06-07
TRC	B524725-50mg	3-propylhex-2-enoic acid	59117-27-0		50mg	$ 160.00	2022-06-07
TRC	B524725-100mg	3-propylhex-2-enoic acid	59117-27-0		100mg	$ 250.00	2022-06-07
Enamine	EN300-124842-0.05g	3-propylhex-2-enoic acid	59117-27-0	95%	0.05g	$135.0	2023-05-03
Enamine	EN300-124842-0.1g	3-propylhex-2-enoic acid	59117-27-0	95%	0.1g	$202.0	2023-05-03
Enamine	EN300-124842-0.25g	3-propylhex-2-enoic acid	59117-27-0	95%	0.25g	$289.0	2023-05-03
Enamine	EN300-124842-0.5g	3-propylhex-2-enoic acid	59117-27-0	95%	0.5g	$480.0	2023-05-03
Enamine	EN300-124842-1.0g	3-propylhex-2-enoic acid	59117-27-0	95%	1g	$614.0	2023-05-03
Enamine	EN300-124842-2.5g	3-propylhex-2-enoic acid	59117-27-0	95%	2.5g	$1202.0	2023-05-03
Enamine	EN300-124842-5.0g	3-propylhex-2-enoic acid	59117-27-0	95%	5g	$1779.0	2023-05-03